8-(tert-butyl)-3-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one

• IUPAC Name: 8-tert-butyl-3-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• InChI: InChI=1S/C19H27N3O4S/c1-18(2,3)14-10-15(23)22-11-13(12-27-17(22)20-14)16(24)21-6-4-19(5-7-21)25-8-9-26-19/h10,13H,4-9,11-12H2,1-3H3
• InChI Key: FRKDMLIQNMLFJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=O)N2CC(CSC2=N1)C(=O)N3CCC4(CC3)OCCO4
• Molecular Formula: C19H27N3O4S
• Molecular Weight: 393.5 g/mol

Description

8-(tert-butyl)-3-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one is a useful research compound. Its molecular formula is C19H27N3O4S and its molecular weight is 393.5. The purity is usually 95%.
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Scientific Research Applications

Structural Elucidation and Conformational Studies

• Structural Analysis in Drug Development : A comprehensive structural study of a related compound, BTZ043, which is an antitubercular drug candidate, was reported. This study involved X-ray crystallography, variable temperature NMR, and DFT calculations, highlighting the importance of structural elucidation in developing new drugs (Richter et al., 2022).
• Conformational Analysis of Spiro Decanes : Research on enantiomers of a similar compound, 8-tert-butyl-7-methoxy-8-methyl-9-oxa-6-azaspiro[4.5]decane, provides insights into the conformation of the 3,6-dihydro-2H-1,4-oxazin-2-one fragment. This helps in understanding the structural dynamics crucial for the activity of such compounds (Żesławska et al., 2017).

Crystallography and Molecular Arrangements

• Crystallographic Studies for Supramolecular Arrangements : The preparation and crystallographic analysis of compounds similar to 8-(tert-butyl)-3-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one revealed insights into the molecular structure and crystal structure relationships. These studies are crucial in understanding the supramolecular arrangements of such compounds (Graus et al., 2010).

Synthesis and Chemical Reactions

• Synthetic Pathways and Reactions : Investigations into the synthesis of spirocyclic compounds and their subsequent reactions are pivotal for developing new pharmaceuticals. For example, the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal provides valuable insights into the chemical behavior and potential applications of these compounds (Moskalenko & Boev, 2012).